
Application Notes and Protocols: Diisopropyl
Peroxydicarbonate (DIPP) as a Polymerization

Initiator

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Diisopropyl peroxydicarbonate

Cat. No.: B094068 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopropyl peroxydicarbonate (DIPP), also known as IPP, is a high-performance organic

peroxide widely utilized as a free-radical initiator in various industrial and scientific applications.

[1] With the chemical formula C₈H₁₄O₆ and a molecular weight of 206.19 g/mol , DIPP is

particularly valued for its ability to initiate polymerization at low temperatures, offering precise

control over reaction rates and polymer properties.[1][2] Its primary applications are in the

manufacturing of polymers such as polyvinyl chloride (PVC), acrylics, and styrenics.[1] It also

serves as a catalyst and solvent in pharmaceutical synthesis, for example, in the production of

antibiotics like cephalosporins.[1]

Due to its thermal instability and hazardous nature, stringent safety protocols are mandatory

when handling, storing, and using DIPP.[3][4][5] This document provides detailed application

notes, protocols, and safety guidelines for the effective use of DIPP as a polymerization initiator

in a research and development setting.

Physicochemical Properties and Technical Data
DIPP is a white crystalline solid at low temperatures and a colorless liquid at room temperature.

It is characterized by its high reactivity and specific thermal decomposition profile, which is
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crucial for its function as an initiator.

Table 1: General Properties of Diisopropyl
Peroxydicarbonate

Property Value Source

CAS Number 105-64-6 [2][3]

Molecular Formula C₈H₁₄O₆ [1][3]

Molecular Weight 206.19 g/mol [1][3]

Appearance
White crystalline solid (<12°C),

Colorless liquid (room temp)
[1]

Odor Sharp, unpleasant [3][4]

Solubility

Immiscible in water (30.5 mg/L

at 20°C); miscible with

hydrocarbons, ethers, esters

[1]

Refractive Index 1.4034 [1]

Table 2: Thermal Stability and Decomposition Data
The rate of decomposition is critical for initiator efficiency and is typically expressed by the half-

life (t₁/₂) at various temperatures.

Parameter Value Source

10-hour Half-life (t₁/₂) 48°C [1]

1-hour Half-life (t₁/₂) 64°C [1]

0.1-hour Half-life (t₁/₂) 82°C [1]

Self-Accelerating

Decomposition Temp. (SADT)
47°C [2]

Decomposition Temperature 35-38°C [3]

Flash Point 79.1°C [1]
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Mechanism of Action: Free-Radical Initiation
DIPP functions by undergoing thermal decomposition, which involves the homolytic cleavage of

the weak oxygen-oxygen bond to generate highly reactive free radicals.[6] These radicals then

initiate the polymerization of unsaturated monomers.

The process consists of three main stages:

Initiation: The peroxide bond in DIPP breaks upon gentle heating, forming two

isopropoxycarbonyloxy radicals.[6] These primary radicals can then attack a monomer (e.g.,

vinyl chloride), creating an active monomer radical.[6]

Propagation: The newly formed monomer radical sequentially adds more monomer units,

rapidly extending the polymer chain.[6]

Termination: The reaction concludes when two radical chain ends combine or

disproportionate, deactivating the active sites.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b094068#use-of-diisopropyl-
peroxydicarbonate-as-a-polymerization-initiator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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